Cas no 2172009-19-5 (1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine)

1-(3,4-Dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine is a fluorinated cyclobutylamine derivative featuring a 3,4-dimethoxyphenyl substituent. Its unique structure, combining a difluorocyclobutyl core with an aromatic methoxy-functionalized ring, makes it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the cyclobutyl scaffold contributes to conformational rigidity, potentially improving target binding affinity. The dimethoxyphenyl group may facilitate interactions with aromatic binding pockets in biological systems. This compound is particularly useful in the development of CNS-active agents, enzyme inhibitors, or receptor modulators. Its well-defined stereochemistry and functional group compatibility allow for further derivatization in drug discovery applications.
1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine structure
2172009-19-5 structure
Product Name:1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine
CAS No:2172009-19-5
MF:C13H17F2NO2
MW:257.276390790939
CID:6224707
PubChem ID:165528569
Update Time:2025-10-30

1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine
    • 2172009-19-5
    • [1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutyl]methanamine
    • EN300-1460848
    • Inchi: 1S/C13H17F2NO2/c1-17-10-4-3-9(5-11(10)18-2)12(8-16)6-13(14,15)7-12/h3-5H,6-8,16H2,1-2H3
    • InChI Key: LNSLBVVSTIUAKY-UHFFFAOYSA-N
    • SMILES: FC1(CC(C2C=CC(=C(C=2)OC)OC)(CN)C1)F

Computed Properties

  • Exact Mass: 257.12273511g/mol
  • Monoisotopic Mass: 257.12273511g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 44.5Ų

1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine Pricemore >>

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Additional information on 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2172009-19-5)

The compound 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2172009-19-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into the properties, synthesis, and relevance of this compound, while addressing common queries and trending topics in the field.

Structurally, 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine combines a dimethoxyphenyl moiety with a difluorocyclobutyl group, linked via a methanamine bridge. The presence of fluorine atoms and the cyclobutane ring enhances its stability and bioavailability, making it a candidate for drug discovery. Researchers are particularly interested in its potential as a central nervous system (CNS) agent, given the 3,4-dimethoxyphenyl group's historical relevance in neuroactive compounds.

In recent years, the demand for fluorinated cyclobutane derivatives has surged, driven by their applications in medicinal chemistry. The difluorocyclobutyl motif in this compound is a key focus, as fluorination often improves metabolic stability and membrane permeability. This aligns with the growing trend of fluorine-containing pharmaceuticals, a hot topic in AI-driven drug design and computational chemistry.

Synthesis of 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine typically involves multi-step organic reactions, including cyclobutane ring formation and selective fluorination. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling are often employed to optimize yield and purity. These methods are frequently searched by chemists exploring green chemistry and sustainable synthesis.

The compound's potential extends beyond pharmaceuticals. Its aromatic dimethoxy group makes it a candidate for material science applications, such as organic semiconductors or photoactive materials. This versatility answers frequent queries about multi-functional organic compounds in interdisciplinary research.

Analytical characterization of CAS No. 2172009-19-5 relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its structure and purity, topics often raised in quality control discussions. The compound's logP and pKa values are also of interest to researchers studying ADME properties (Absorption, Distribution, Metabolism, Excretion).

As the scientific community prioritizes targeted drug delivery and precision medicine, compounds like 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine are increasingly relevant. Its structural motifs align with fragment-based drug discovery, a trending approach in AI-augmented research. This connection addresses common searches about next-generation therapeutics.

In conclusion, 1-(3,4-dimethoxyphenyl)-3,3-difluorocyclobutylmethanamine represents a compelling case study in modern chemical innovation. Its synthesis, properties, and applications intersect with multiple high-interest domains, from medicinal chemistry to advanced materials. As research progresses, this compound may unlock new possibilities in science and technology.

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